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Compound of Interest

Compound Name: Anthranil

Cat. No.: B1196931 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling anthranilic acid in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Core Safety Information

Anthranilic acid is a crystalline powder, appearing white to pale-yellow, and is combustible.[1]

It can cause serious eye irritation, as well as skin and respiratory tract irritation.[2][3] Ingestion

may lead to gastrointestinal issues, and symptoms of exposure can include nausea, vomiting,

and rash.[1][3]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent contact and exposure. The following table

summarizes the recommended PPE for handling anthranilic acid.
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Protection Type Specific Equipment Purpose

Eye and Face Protection
Chemical safety goggles with

side shields or a face shield.[4]

To protect against dust

particles and chemical

splashes.

Skin Protection
Chemical-resistant gloves

(e.g., nitrile rubber).[4]

To prevent skin contact and

potential irritation.[4]

Lab coat or chemical-resistant

coveralls.[4]

To protect skin and personal

clothing from contamination.[4]

Respiratory Protection

NIOSH-approved respirator

(e.g., N95 or higher for dusts).

[4]

To prevent inhalation of dust

particles, especially when

handling powders.[4]

Hazardous Properties of Anthranilic Acid
The following table provides key quantitative data on the hazardous properties of anthranilic
acid.

Property Value Reference

Oral LD50 (Rat) 5410 mg/kg [2]

Oral LD50 (Mouse) 1400 mg/kg [3]

EC50 (Daphnia magna, 48h) 85.7 mg/l [2]

Flash Point 150 °C / 302 °F [5]

Autoignition Temperature >530 °C / >986 °F [5]

Melting Point 144 - 148 °C [5]

Operational and Disposal Plans
Adherence to proper handling and disposal procedures is critical for maintaining a safe

laboratory environment.
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Step-by-Step Handling Protocol
Preparation: Before handling, ensure you are wearing the appropriate PPE as detailed

above.[4] A chemical spill kit should be readily available.

Handling:

Work in a well-ventilated area to avoid dust accumulation.

When weighing or transferring the solid, do so carefully to minimize dust generation.[4]

Use a spatula or other suitable tools for transfer.[4]

Avoid contact with strong oxidizing agents, bases, and reducing agents.[2]

Post-Handling:

After handling, decontaminate all work surfaces.

Remove PPE in a manner that prevents self-contamination.[4]

Wash hands thoroughly after handling.[2]

Spill Response and Disposal Plan
Proper management of spills and waste is crucial to prevent environmental contamination and

further exposure.[4]

Spill Response:

Evacuate: Clear the area of non-essential personnel.[4]

Ventilate: Ensure the spill area is well-ventilated.[4]

Containment and Cleanup: For small spills, dampen the solid material with 60-70% ethanol

and transfer it to a suitable container.[1] Use absorbent paper dampened with the same

ethanol solution to clean up any remaining material.[1]

Decontaminate: Thoroughly clean the spill area.[4]
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Disposal Plan:

Waste Collection: All waste containing anthranilic acid, including contaminated labware and

PPE, must be treated as hazardous waste.[4] Collect this waste in a designated, sealed, and

properly labeled container.[4][6]

Container Management: Do not overfill waste containers; they should not be filled beyond

90% of their capacity.[6] Ensure the exterior of the container is clean.[6]

Disposal: Dispose of the hazardous waste through a licensed disposal company, adhering to

all federal, state, and local regulations.[7][8] Do not dispose of it in the sewer system.[8]

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling and disposal of

anthranilic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ANTHRANILIC ACID | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

2. archpdfs.lps.org [archpdfs.lps.org]

3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

4. benchchem.com [benchchem.com]

5. fishersci.co.uk [fishersci.co.uk]

6. ethz.ch [ethz.ch]

7. indenta.com [indenta.com]

8. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]

To cite this document: BenchChem. [Essential Safety and Handling Guide for Anthranilic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196931#personal-protective-equipment-for-
handling-anthranil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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